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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 3-Bromopropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

methyl 3-bromopropanoate. The information is presented in a structured format to facilitate

easy access and comparison of data. Detailed experimental protocols for the determination of

these properties are also included, along with visualizations to aid in understanding the

methodologies.

Summary of Physical Properties
The quantitative physical properties of methyl 3-bromopropanoate are summarized in the table

below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1585468?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Molecular Formula C₄H₇BrO₂

Molecular Weight 167.00 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [4][5]

Density 1.53 g/mL at 25 °C[1][6]

Boiling Point 64-66 °C at 18 mmHg[1][6]

105 °C at 60 mmHg[4]

58-60 °C at 12 mmHg[3]

Melting Point
Not applicable (liquid at room

temperature)
[2]

Refractive Index 1.458-1.46 at 20 °C[1][2][4]

Solubility
Immiscible in water; Soluble in

organic solvents
[3][5]

Flash Point 75 °C (167 °F) [3][4]

Chemical Structure
The following diagram illustrates the 2D chemical structure of methyl 3-bromopropanoate.
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2D Structure of Methyl 3-bromopropanoate

Detailed Physical Properties
3.1. Molecular Formula and Molecular Weight The molecular formula of methyl 3-

bromopropanoate is C₄H₇BrO₂.[1][3][4] This corresponds to a molecular weight of 167.00 g/mol

.[1][2][3]

3.2. Appearance and Odor Methyl 3-bromopropanoate is a colorless to pale yellow liquid at

room temperature.[4][5] It possesses a fruity odor, which is characteristic of many esters.[5]

3.3. Density The density of methyl 3-bromopropanoate has been reported to be 1.53 g/mL at

25 °C.[1][6]

3.4. Boiling Point The boiling point of a liquid is the temperature at which its vapor pressure

equals the external pressure. For methyl 3-bromopropanoate, the boiling point is typically

reported at reduced pressures. The reported values include 64-66 °C at 18 mmHg[1][6], 105 °C

at 60 mmHg[4], and 58-60 °C at 12 mmHg.[3]
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3.5. Melting Point As methyl 3-bromopropanoate is a liquid at standard conditions, a melting

point is not applicable.[2]

3.6. Refractive Index The refractive index of methyl 3-bromopropanoate is a measure of how

much the path of light is bent, or refracted, when entering the liquid. The value is reported as

approximately 1.458 to 1.46 at 20 °C, measured at the D-line of the sodium spectrum.[1][2][4]

3.7. Solubility Methyl 3-bromopropanoate is immiscible in water.[3] However, it is soluble in

common organic solvents.[5]

Experimental Protocols
The following sections detail the general methodologies for determining the key physical

properties of a liquid compound like methyl 3-bromopropanoate.

4.1. Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
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Experimental Workflow: Density Determination

Weigh a clean, dry graduated cylinder

Add a known volume of the liquid

Weigh the graduated cylinder with the liquid

Calculate the mass of the liquid

Calculate density (Mass/Volume)

Click to download full resolution via product page

Workflow for Density Determination.

Methodology:

Mass of Empty Container: A clean and dry graduated cylinder is weighed using an analytical

balance to determine its mass (m₁).[7]

Volume of Liquid: A specific volume of methyl 3-bromopropanoate (V) is added to the

graduated cylinder. The volume is read from the bottom of the meniscus.[7][8]

Mass of Container and Liquid: The graduated cylinder containing the liquid is weighed again

to get the total mass (m₂).[7]
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Mass of Liquid: The mass of the liquid (m) is calculated by subtracting the mass of the empty

graduated cylinder from the total mass (m = m₂ - m₁).

Density Calculation: The density (ρ) is then calculated by dividing the mass of the liquid by

its volume (ρ = m/V).[8][9]

4.2. Determination of Boiling Point

The capillary method is a common technique for determining the boiling point of a small

amount of liquid.[10]

Experimental Workflow: Boiling Point Determination (Capillary Method)

Place a small amount of liquid in a fusion tube

Invert a sealed capillary tube into the liquid

Heat the apparatus slowly

Observe a rapid stream of bubbles from the capillary

Remove heat and allow to cool

Record the temperature when the liquid enters the capillary
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Workflow for Boiling Point Determination.

Methodology:

Sample Preparation: A small amount of methyl 3-bromopropanoate is placed in a small test

tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end down into the

liquid.[11]

Heating: The assembly is attached to a thermometer and heated gently in a heating block or

Thiele tube.[12][13]

Observation of Bubbles: As the liquid heats up, trapped air will be expelled from the capillary

tube, followed by a steady stream of vapor bubbles as the liquid begins to boil.[12]

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the vapor pressure inside the

capillary equals the atmospheric pressure, and liquid is drawn up into the capillary tube.[10]

[12] This temperature is recorded.

4.3. Determination of Refractive Index

A refractometer is the standard instrument used to measure the refractive index of a liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1585468?utm_src=pdf-body-img
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Refractive Index Determination

Calibrate the refractometer with a standard (e.g., distilled water)

Place a few drops of the liquid on the prism

Close the prism and allow for temperature equilibration

Adjust the instrument to bring the dividing line into focus

Read the refractive index from the scale

Click to download full resolution via product page

Workflow for Refractive Index Determination.

Methodology:

Calibration: The refractometer is calibrated using a standard substance with a known

refractive index, such as distilled water.

Sample Application: A few drops of methyl 3-bromopropanoate are placed on the clean, dry

prism of the refractometer.

Measurement: The prism is closed, and the instrument is adjusted to bring the boundary line

between the light and dark fields into sharp focus at the crosshairs of the eyepiece.
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Reading: The refractive index is then read directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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